![molecular formula C10H10OS B8515676 6-Methoxy-2-methylbenzo[b]thiophene](/img/structure/B8515676.png)
6-Methoxy-2-methylbenzo[b]thiophene
Cat. No. B8515676
M. Wt: 178.25 g/mol
InChI Key: AXISSHQKGFHKRO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06869962B2
Procedure details
This material was prepared from 6-methoxy-2-methylbenzo[b]thiophene 1b (2.92 g, 16.4 mmole) by treatment with BBr3 in a manner as previously described for example 1d to give 2.51 g (93%) of a white solid. 1H NMR (DMSO-d6) δ9.43 (1H, s), 7.47 (1H, d, J=8.5 Hz), 7.14 (1H, d, J=2.2 Hz), 6.92 (1H, s), 6.78 (1H, dd, J=2.2, 8.5 Hz), 2.46 (3H, s). Anal. Calcd. for C9H8OS: C, 65.82; H, 4.91; S, 19.53. Found: C, 65.96; H, 5.11; S, 19.69.
Name
Yield
93%
Identifiers
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REACTION_CXSMILES
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C[O:2][C:3]1[CH:4]=[CH:5][C:6]2[CH:10]=[C:9]([CH3:11])[S:8][C:7]=2[CH:12]=1.B(Br)(Br)Br>>[OH:2][C:3]1[CH:4]=[CH:5][C:6]2[CH:10]=[C:9]([CH3:11])[S:8][C:7]=2[CH:12]=1
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Inputs
Step One
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Name
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Quantity
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2.92 g
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Type
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reactant
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Smiles
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COC=1C=CC2=C(SC(=C2)C)C1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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B(Br)(Br)Br
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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OC=1C=CC2=C(SC(=C2)C)C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.51 g | |
| YIELD: PERCENTYIELD | 93% | |
| YIELD: CALCULATEDPERCENTYIELD | 93.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
